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Compound of Interest

Compound Name: Metamitron

Cat. No.: B166286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and application of

Metamitron formulations for experimental field trials. Metamitron is a selective triazinone

herbicide primarily used for the control of broadleaf weeds and some grasses.[1][2] Its mode of

action is the inhibition of photosynthesis at Photosystem II (PSII).[2][3][4]

Physicochemical Properties of Metamitron
A thorough understanding of Metamitron's properties is crucial for accurate formulation and

application in experimental settings.
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Property Value References

Chemical Formula C₁₀H₁₀N₄O

Molar Mass 202.217 g/mol

Appearance Colorless-to-yellow crystals

Melting Point 167 °C (333 °F; 440 K)

Solubility in Water 0.17% (1.68 - 1.7 g/L) at 20 °C

Vapor Pressure 0.00000086 Pa at 20 °C

Log Kₒw (Octanol-Water

Partition Coefficient)
0.96

Soil Half-life

Can be moderately persistent,

with dissipation half-lives

(DT₅₀) ranging from

approximately 2 to 40 days

depending on environmental

conditions.

Experimental Formulations
For experimental field trials, formulations are typically prepared from technical grade

Metamitron or a commercial formulation. Commercial formulations, such as Goltix® 700 SC (a

suspension concentrate containing 58.3% or 700 g/L Metamitron), are often used as a starting

point.

Preparation of a Stock Solution from Technical Grade
Metamitron
This protocol outlines the preparation of a 10 g/L stock solution. Adjustments can be made

based on the required final concentrations.

Materials:

Metamitron (technical grade, purity ≥ 98%)
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Wetting agent (e.g., non-ionic surfactant like Tween® 80 or similar)

Dispersing agent (e.g., lignosulfonate or a polymeric dispersant)

Antifreeze agent (e.g., propylene glycol) - optional, for storage

Antifoaming agent (e.g., silicone-based)

Distilled or deionized water

Magnetic stirrer and stir bar

Volumetric flasks (various sizes)

Analytical balance

Protocol:

Weighing: Accurately weigh 10.2 g of technical grade Metamitron (assuming 98% purity,

adjust based on actual purity) onto a weighing paper.

Premixing: In a beaker, create a slurry by adding a small amount of water containing the

wetting agent (e.g., 0.1-0.5% v/v) and dispersing agent (e.g., 0.5-2.0% v/v) to the

Metamitron powder. Mix thoroughly to ensure all particles are wetted.

Dispersion: Place the beaker on a magnetic stirrer and add approximately 800 mL of distilled

water. Stir vigorously for at least 30 minutes to ensure uniform dispersion.

Additives: While stirring, add the antifreeze agent (if desired, e.g., 5-10% v/v) and a few

drops of the antifoaming agent.

Final Volume: Quantitatively transfer the suspension to a 1 L volumetric flask. Rinse the

beaker with distilled water and add the rinsate to the flask. Bring the solution to the final

volume with distilled water.

Homogenization: Cap the flask and invert it several times to ensure a homogenous

suspension. This is your 10 g/L stock solution.
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Storage: Store the stock solution in a cool, dark place. Shake well before each use.

Dilution for Field Application from Stock Solution or
Commercial Formulation
This protocol describes the preparation of a spray solution for a specific application rate.

Example Application Rate: 1.0 kg active ingredient (a.i.) per hectare. Spray Volume: 200 L per

hectare.

Calculations:

Required concentration in spray tank: (1000 g a.i. / 200 L) = 5 g a.i./L

Volume of 10 g/L stock solution needed per liter of spray solution: (5 g/L) / (10 g/L) = 0.5 L of

stock per liter of spray solution.

For a 10 L sprayer: 0.5 L/L * 10 L = 5 L of stock solution. Add 5 L of water.

Using Goltix® 700 SC (700 g/L):

Volume of commercial product needed per hectare: (1000 g a.i.) / (700 g a.i./L) = 1.43 L

Volume of commercial product for a 10 L sprayer covering 500 m² (1/20th of a hectare):

1.43 L / 20 = 0.0715 L or 71.5 mL.

Protocol:

Fill Sprayer: Fill the sprayer tank with half the required volume of water.

Add Metamitron: While agitating, add the calculated amount of Metamitron stock solution

or commercial formulation.

Add Adjuvants (if required): Add any other desired adjuvants, such as non-ionic surfactants,

crop oil concentrates, or other herbicides for tank-mixing studies.

Final Volume: Add the remaining water to reach the final desired volume.
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Application: Maintain agitation throughout the application to ensure the suspension remains

uniform.

Experimental Field Trial Protocols
Dose-Response Study
Objective: To determine the effective dose of Metamitron for controlling specific weed species

and to assess crop tolerance.

Methodology:

Plot Design: Establish a randomized complete block design with a minimum of four

replications. Plot sizes should be adequate for representative weed and crop assessment

(e.g., 2m x 5m).

Treatments: Include a range of Metamitron application rates (e.g., 0, 0.5, 1.0, 1.5, 2.0, 2.5

kg a.i./ha). Include an untreated control and a hand-weeded control.

Application: Apply Metamitron at the appropriate weed and crop growth stage (pre-

emergence or post-emergence). For post-emergence applications, weeds are typically most

susceptible at the cotyledon to 2-4 true leaf stage.

Data Collection:

Weed Control Efficacy: Assess weed density (counts per unit area) and biomass at set

intervals (e.g., 7, 14, 28 days after treatment). Visual ratings of percent weed control (0%

= no control, 100% = complete control) are also common.

Crop Injury: Visually assess crop phytotoxicity (e.g., stunting, chlorosis, necrosis) at the

same intervals using a 0-100% scale (0% = no injury, 100% = crop death).

Yield: Harvest the crop at maturity and determine the yield per plot.

Tank-Mix Compatibility and Efficacy Study
Objective: To evaluate the physical compatibility and synergistic, antagonistic, or additive

effects of tank-mixing Metamitron with other herbicides.
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Methodology:

Jar Test (Physical Compatibility):

In a clear glass jar, add water and any water conditioning agents.

Add the components in the following order, agitating after each addition: 1) water-

dispersible granules (WDG) or wettable powders (WP), 2) suspension concentrates (SC)

like Metamitron, 3) emulsifiable concentrates (EC).

Observe for any signs of incompatibility such as flocculation, precipitation, or separation.

Field Trial:

Design the experiment as a factorial arrangement in a randomized complete block design.

Include treatments of each herbicide applied alone and in the desired tank-mix

combinations.

Apply treatments and collect data on weed control, crop injury, and yield as described in

the dose-response study.

Data Presentation
All quantitative data should be summarized in clearly structured tables for easy comparison.

Table 1: Example of Weed Control Efficacy Data
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Treatment Rate (kg a.i./ha)
Weed Density
(plants/m²) 28 DAT¹

Weed Biomass
(g/m²) 28 DAT¹

Untreated Control 0 150 a 250 a

Metamitron 1.0 25 b 40 b

Metamitron 2.0 5 c 10 c

Hand-weeded Control N/A 0 d 0 d

¹ Days After

Treatment. Means

followed by the same

letter are not

significantly different

(P > 0.05).

Table 2: Example of Crop Injury and Yield Data

Treatment Rate (kg a.i./ha)
Crop Injury (%) 14
DAT¹

Yield (t/ha)

Untreated Control 0 0 a 30 c

Metamitron 1.0 2 a 55 a

Metamitron 2.0 5 a 52 a

Hand-weeded Control N/A 0 a 60 a

¹ Days After

Treatment. Means

followed by the same

letter are not

significantly different

(P > 0.05).

Visualizations
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Signaling Pathway: Metamitron's Mode of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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